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Compound of Interest

Compound Name: Decyl-a-D-maltoside

Cat. No.: B12816018

Get Quote

Executive Summary: The Alpha Advantage
n-Decyl-α-D-maltoside (α-DM) is a non-ionic detergent belonging to the alkyl maltoside family.

While its beta-anomer (n-Decyl-β-D-maltoside, or DM) is a standard workhorse in structural

biology, the alpha-anomer offers a distinct physicochemical profile due to the axial glycosidic

linkage between the hydrophilic maltose headgroup and the hydrophobic decyl tail.

Why choose α-DM?

Altered Micelle Geometry: The axial linkage changes the headgroup orientation relative to

the alkyl tail, resulting in a different "detergent belt" geometry around membrane proteins.

This can rescue crystallization projects where the beta-anomer yields poor diffraction or

twinning.

Selectivity in Solubilization: Evidence from maltoside analogs suggests the alpha-anomer

can exhibit greater mildness or distinct selectivity for preserving supercomplexes compared

to the beta-form.[1]

Anomeric Purity: High-grade α-DM is often used to ensure monodispersity in Cryo-EM grids,

preventing artifacts caused by mixed-anomer micelles.
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Physicochemical Specifications
The following data aggregates industry-standard measurements (e.g., Anatrace, molecular

databases) specifically for the alpha anomer.

Property Value Notes

Chemical Name n-Decyl-α-D-maltopyranoside
Also known as α-DM, Decyl

Maltoside (Alpha)

Molecular Formula C₂₂H₄₂O₁₁ Identical to β-anomer

Molecular Weight 482.56 g/mol Identical to β-anomer

CMC (H₂O) ~1.66 mM (0.08% w/v)
Slightly distinct from β-DM

(~1.8 mM) [1]

CMC (0.15 M NaCl) ~1.7 mM
Ionic strength has minimal

effect on non-ionics

Micelle Size (MW) ~40–50 kDa (Est.)[2][3]
Generally forms smaller

micelles than Dodecyl analogs

Aggregation Number ~60–70
Comparable to β-DM (~69),

but packing density differs

HLB Number ~13–14
Hydrophilic-Lipophile Balance;

suitable for solubilization

Absorbance (280 nm) < 0.04 (1% soln)
Optically transparent; ideal for

UV spectroscopy

Solubility > 20% (w/v) in H₂O Highly soluble even at 4°C
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Critical Note on CMC: The Critical Micelle Concentration (CMC) of α-DM is approximately 1.66

mM, which is comparable to the beta anomer (~1.8 mM). However, the kinetics of micelle

formation and the shape of the micelle differ due to the headgroup tilt.

Mechanistic Insight: The Anomeric Effect
The functional difference between α-DM and β-DM lies in the stereochemistry at the C1 carbon

of the glucose ring.

β-DM (Equatorial): The alkyl chain extends equatorially, creating a flatter, more linear

extension from the headgroup. This favors a specific packing parameter that dominates

standard screenings.

α-DM (Axial): The alkyl chain extends axially (perpendicular to the sugar ring plane). This

induces a "kink" at the neck of the detergent molecule.

Impact: This kink forces the maltose headgroups to splay differently on the micelle

surface. In a protein-detergent complex (PDC), this alters the curvature of the detergent

torus (belt). If a protein crystal contact is blocked by the headgroups of β-DM, switching to

α-DM can shift the headgroups just enough to allow lattice formation.

Experimental Workflows
Visualization: Membrane Protein Extraction Workflow
The following diagram outlines the decision process for utilizing α-DM during extraction and

purification.
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Figure 1: Strategic workflow for integrating α-DM into membrane protein purification pipelines.

Note the "Rescue Strategy" pathway where α-DM is used to alter packing geometry.

Protocol 1: Fluorescence-Based CMC Determination
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Trustworthiness Check: While literature values exist, detergent lots vary. This self-validating

protocol ensures you know the exact CMC of your specific batch using DPH (1,6-diphenyl-

1,3,5-hexatriene) or ANS.

Reagents:

α-DM Stock (100 mM in buffer).

DPH Stock (2 mM in THF).

Assay Buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl).

Procedure:

Preparation: Dilute DPH into the Assay Buffer to a final concentration of 2 µM. Note: DPH is

hydrophobic and will fluoresce only when incorporated into micelles.

Titration: Prepare a serial dilution of α-DM ranging from 0.05 mM to 10 mM (bracketing the

expected 1.66 mM CMC).

Incubation: Mix 100 µL of detergent solution with 100 µL of DPH-Buffer. Incubate in the dark

for 30 minutes at Room Temperature.

Measurement: Read fluorescence (Excitation: 358 nm, Emission: 430 nm).

Analysis: Plot Fluorescence vs. Log[Concentration].

Validation: The intersection of the baseline (monomer phase) and the rising slope (micelle

phase) is the CMC.

Protocol 2: Anomer-Specific Solubilization Screen
Objective: To determine if the axial linkage of α-DM preserves protein activity better than β-DM.

Aliquot Membranes: Dilute membranes to 2 mg/mL total protein.

Detergent Addition:

Tube A: Add β-DM to 1% (w/v) final.
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Tube B: Add α-DM to 1% (w/v) final.

Extraction: Rotate for 1 hour at 4°C.

Separation: Ultracentrifuge at 100,000 x g for 45 mins.

Analysis: Run FSEC (Fluorescence-Detection Size Exclusion Chromatography) on the

supernatant.

Success Metric: Compare the monodispersity peak height and symmetry. If Tube B (α-DM)

shows a sharper peak or less aggregation in the void volume, the axial geometry is

stabilizing your target.

Applications in Structural Biology
X-Ray Crystallography
α-DM is frequently used as an additive or primary detergent during crystal optimization.

Mechanism: The different headgroup orientation can change the unit cell dimensions by

altering protein-protein contacts mediated by the detergent belt.

Usage: If β-DM crystals diffract poorly (~8 Å), perform a detergent exchange into α-DM

during the final SEC step before setting up drops.

Cryo-Electron Microscopy (Cryo-EM)
Background: High CMC detergents like Decyl-maltoside (compared to Dodecyl) form smaller

micelles, reducing the background noise in Cryo-EM images.

The Alpha Role: α-DM provides a thin micelle (similar to β-DM) but with potentially different

interaction properties at the air-water interface, which can influence particle orientation

distribution—a critical factor in 3D reconstruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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